![molecular formula C11H17N3 B8557281 1,2-Dimethyl-3-[(4-methylphenyl)methyl]guanidine](/img/structure/B8557281.png)
1,2-Dimethyl-3-[(4-methylphenyl)methyl]guanidine
Cat. No. B8557281
M. Wt: 191.27 g/mol
InChI Key: JVGYAPCZDZSXTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:18][CH2:19][OH:20].[CH3:2][NH:3][C:4]([S:5][CH3:6])=[N:7][CH3:8].[CH3:9][c:10]1[cH:11][cH:12][c:13]([CH2:14][NH2:15])[cH:16][cH:17]1.[IH:1]>>[CH3:2][N:3]=[C:4]([NH:7][CH3:8])[NH:15][CH2:14][c:13]1[cH:12][cH:11][c:10]([CH3:9])[cH:17][cH:16]1.[IH:1]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN=C(NC)SC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc(CN)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
I
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN=C(NC)NCc1ccc(C)cc1
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Name
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Type
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product
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Smiles
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I
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
